Cas no 17631-67-3 (Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI))
17631-67-3 structure
Product Name:Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
CAS No:17631-67-3
MF:C30H30F21GdO6
MW:1042.77208375931
CID:180665
PubChem ID:15392779
Update Time:2025-04-19
Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
- GADOLINIUM 6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE
- gadolinium,6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione
- 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione - gadolinium (3:1)
- Tris-(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-O,O)-gadolinium
- tris-6-6-7-7-8-8-8-heptafluoro-2-2*dimethyl-3-5-O
- GD(FOD)3
- Nsc379485
- GADOLINIUM FOD
- resolve-al gdfod
- Resolve-AlTM GdFOD
- SODIUM NITRITE 97+% A.C.S. REAGENT
- gadolinium(III) tris(heptafluorodimethyloctanedionate)
- GADOLINIUM TRIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)
- Gadolinium(3+);(Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
- DTXSID20331161
- 17631-67-3
- Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)gadolinium(III)
-
- Inchi: 1S/3C10H11F7O2.Gd/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/q;;;+3/p-3/b3*5-4-;
- InChI Key: CBBCBBLWWOEEEE-VNGPFPIXSA-K
- SMILES: [Gd+3].FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F
Computed Properties
- Exact Mass: 1037.0907
- Monoisotopic Mass: 1043.09482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 27
- Heavy Atom Count: 58
- Rotatable Bond Count: 12
- Complexity: 388
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Melting Point: 138°C (dec.)
- PSA: 78.9
Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Security Information
Gadolinium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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